Cas no 42537-57-5 ((2Z)-4-[(3-nitrophenyl)amino]-4-oxobut-2-enoic acid)

• Product Name: (2Z)-4-[(3-nitrophenyl)amino]-4-oxobut-2-enoic acid
• CAS No: 42537-57-5
• MF: C₁₀H₈N₂O₅
• MW: 236.18092250824
• CID: 2637274
• PubChem ID: 1581445
• Update Time: 2025-05-20

(2Z)-4-[(3-nitrophenyl)amino]-4-oxobut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 36847-90-2
• STK025067
• (2Z)-4-[(3-nitrophenyl)amino]-4-oxobut-2-enoic acid
• H33900
• (2Z)-3-[(3-NITROPHENYL)CARBAMOYL]PROP-2-ENOIC ACID
• SR-01000196292-1
• 2-Butenoic acid, 4-[(3-nitrophenyl)amino]-4-oxo-, (2Z)-
• ALBB-023205
• AKOS000296127
• 42537-57-5
• BBL018595
• N-(3-Nitrophenyl)maleamic acid
• VS-06708
• (Z)-4-(3-nitroanilino)-4-oxobut-2-enoic acid
• SCHEMBL6794151
• SR-01000196292

• MDL： MFCD00134773
• Inchi： 1S/C10H8N2O5/c13-9(4-5-10(14)15)11-7-2-1-3-8(6-7)12(16)17/h1-6H,(H,11,13)(H,14,15)/b5-4-
• InChI Key： MZRKEXUFISGDKS-PLNGDYQASA-N
• SMILES： O=C(/C=C\C(=O)O)NC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 236.04332136Da
• Monoisotopic Mass: 236.04332136Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on (2Z)-4-[(3-nitrophenyl)amino]-4-oxobut-2-enoic acid

Compound CAS No. 42537-57-5: (2Z)-4-[(3-nitrophenyl)amino]-4-oxobut-2-enoic Acid

The compound with CAS No. 42537-57-5, commonly referred to as (2Z)-4-[(3-nitrophenyl)amino]-4-oxobut-2-enoic acid, is a structurally complex organic molecule with significant potential in various chemical and biological applications. This compound belongs to the class of α,β-unsaturated amides, which are known for their versatile reactivity and biological activity. The molecule features a nitrophenyl group attached to an amino acid backbone, making it a valuable substrate for further functionalization and exploration in drug discovery.

Recent studies have highlighted the importance of (2Z)-4-[(3-nitrophenyl)amino]-4-oxobut-2-enoic acid in the field of medicinal chemistry. Researchers have demonstrated its ability to modulate key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, the compound has shown promise in inhibiting certain oncogenic signaling pathways, making it a candidate for anticancer drug development.

The synthesis of (2Z)-4-[(3-nitrophenyl)amino]-4-oxobut-2-enoic acid involves a multi-step process that typically begins with the preparation of the corresponding amino acid derivative. The introduction of the nitrophenyl group is achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions and desired stereochemistry. The use of green chemistry principles in its synthesis has been explored to minimize environmental impact and improve sustainability.

One of the most intriguing aspects of this compound is its ability to undergo various post-synthetic modifications. For instance, the nitro group can be reduced to an amino group under controlled conditions, leading to derivatives with altered pharmacokinetic profiles. Similarly, the enoate moiety can participate in Michael addition reactions, enabling the construction of more complex molecular architectures with enhanced bioactivity.

Recent advancements in computational chemistry have allowed researchers to model the interaction of (2Z)-4-[(3-nitrophenyl)amino]-4-oxobut-2-en oic acid with target proteins at an atomic level. These studies have provided insights into its binding modes and potential for optimization through structure-based drug design. Furthermore, high-throughput screening assays have identified several analogs with improved potency and selectivity, paving the way for preclinical testing.

In terms of applications beyond medicinal chemistry, (2Z)-4 -[(3-nitrophenyl)amino]-4 -oxobut -2 -enoic acid has been investigated for its role in agrochemicals and materials science. Its ability to act as a chiral catalyst in asymmetric synthesis has been reported, making it a valuable tool in organic synthesis laboratories worldwide.

Despite its numerous potential applications, further research is required to fully elucidate the mechanism of action and safety profile of (2Z)-4 -[(3-nitrophenyl)amino]-4 -oxobut -2 -enoic acid. Collaborative efforts between academia and industry are essential to accelerate its translation from the laboratory bench to clinical use.